Cas no 5409-97-2 ( )

  structure
  structure
Product Name: 
CAS No:5409-97-2
MF:C16H16Cl2S3
MW:375.399238586426
CID:939686
PubChem ID:224217
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-[2-[2-(4-chlorophenyl)sulfanylethylsulfanyl]ethylsulfanyl]benzene
    • 1,1'-[sulfanediylbis(ethane-2,1-diylsulfanediyl)]bis(4-chlorobenzene)
    • AC1L5D4W
    • AC1Q3RJF
    • AG-J-73760
    • AR-1B4237
    • bis-[2-(4-chloro-phenylsulfanyl)-ethyl]-sulfide
    • Bis-[2-(4-chlor-phenylmercapto)-aethyl]-sulfid
    • CTK4J9572
    • KST-1B6309
    • NSC12553
    • DTXSID70279387
    • NSC-12553
    • 5409-97-2
    •  
    • Inchi: 1S/C16H16Cl2S3/c17-13-1-5-15(6-2-13)20-11-9-19-10-12-21-16-7-3-14(18)4-8-16/h1-8H,9-12H2
    • InChI Key: LXYWYXAFEJTXNN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SCCSCCSC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 373.97938
  • Monoisotopic Mass: 373.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 504.4°C at 760 mmHg
  • Flash Point: 235.7°C
  • Refractive Index: 1.663
  • PSA: 0
  • LogP: 6.61100
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